Cas no 865314-28-9 ((3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid)

• Product Name: (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid
• CAS No: 865314-28-9
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.1917
• MDL: MFCD22419048
• CID: 2113034
• Update Time: 2025-05-25

(3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-(tert-butoxycarbonyl)piperazin-1-yl)methyl)phenylboronic acid
• (3-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid
• 1-​Piperazinecarboxylic acid, 4-​[(3-​boronophenyl)​methyl]​-​, 1-​(1,​1-​dimethylethyl) ester
• PSP020
• MFEOKQZFYJRCEP-UHFFFAOYSA-N
• AM87269
• [3-({4-[(tert-butoxy)carbonyl]piperazin-1-yl}methyl)phenyl]boronic acid
• {3-[(4-{[(1,1-dimethylethyl)oxy]carbonyl}-1-piperazinyl)methyl]phenyl}boronic acid
• {3-[(4-{[(1,1-dimethylethyl)-oxy]carbonyl}-1-piperazinyl)methyl]phenyl}boronic acid
• (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid

• MDL： MFCD22419048
• Inchi： 1S/C16H25BN2O4/c1-16(2,3)23-15(20)19-9-7-18(8-10-19)12-13-5-4-6-14(11-13)17(21)22/h4-6,11,21-22H,7-10,12H2,1-3H3
• InChI Key： MFEOKQZFYJRCEP-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])N(C([H])([H])C2=C([H])C([H])=C([H])C(B(O[H])O[H])=C2[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid

Research Briefing on (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid (CAS: 865314-28-9) and Its Applications in Chemical Biology and Drug Discovery

The compound (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid (CAS: 865314-28-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, this molecule serves as a critical intermediate in the synthesis of bioactive compounds, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the tert-butoxycarbonyl (Boc)-protected piperazine moiety and the boronic acid group, make it a valuable building block for drug discovery and medicinal chemistry.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a widely used method for carbon-carbon bond formation in organic synthesis. The boronic acid functionality enables efficient coupling with aryl halides, facilitating the construction of complex molecular architectures. Researchers have leveraged this property to synthesize novel drug candidates targeting various diseases, including cancer, infectious diseases, and neurodegenerative disorders. The Boc-protected piperazine group further enhances the compound's utility by providing a handle for subsequent deprotection and functionalization.

In the context of drug discovery, (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid has been employed as a key intermediate in the development of proteasome inhibitors. Proteasomes play a crucial role in protein degradation, and their inhibition has emerged as a promising strategy for cancer therapy. Recent preclinical studies have demonstrated the efficacy of boronic acid-based proteasome inhibitors derived from this compound in inducing apoptosis in malignant cells. These findings underscore the potential of 865314-28-9 as a scaffold for designing next-generation anticancer agents.

Beyond its applications in oncology, this compound has also been explored in the field of antibiotic development. The boronic acid moiety exhibits affinity for bacterial enzymes, such as β-lactamases, which are involved in antibiotic resistance. Researchers have synthesized analogs of 865314-28-9 to target these enzymes, aiming to overcome resistance mechanisms in pathogenic bacteria. Preliminary results suggest that these analogs can restore the activity of conventional antibiotics, offering a potential solution to the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid to improve yield and purity. Novel catalytic systems and reaction conditions have been reported, enabling more efficient and scalable synthesis. These developments are critical for meeting the increasing demand for high-quality intermediates in pharmaceutical manufacturing. Additionally, computational studies have provided insights into the compound's reactivity and interaction with biological targets, guiding the design of more potent derivatives.

In conclusion, (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid (CAS: 865314-28-9) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span from proteasome inhibition to antibiotic development, highlighting its broad utility in addressing unmet medical needs. Ongoing research continues to explore new derivatives and therapeutic applications, positioning this compound as a cornerstone in modern medicinal chemistry. Future studies will likely focus on further elucidating its mechanism of action and expanding its therapeutic potential.